Cas no 88009-96-5 (6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)
88009-96-5 structure
Product Name:6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
CAS No:88009-96-5
MF:C11H14N2O2
MW:206.241062641144
MDL:MFCD03307455
CID:5548076
PubChem ID:1504761
Update Time:2024-03-01
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-1-isobutyl-4-methyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
- 6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
- 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-
-
- MDL： MFCD03307455
- Inchi： 1S/C11H14N2O2/c1-7(2)6-13-10(14)4-8(3)9(5-12)11(13)15/h4,7,14H,6H2,1-3H3
- InChI Key： YXOQELKEKJGNHR-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC(C)C)C(O)=CC(C)=C1C#N
Computed Properties
- Exact Mass: 206.105527694g/mol
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 335.9±42.0 °C(Predicted)
- pka: 3.77±0.58(Predicted)
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-186551-1.0g |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 1g |
$0.0 | 2023-06-08 | |
| OTAVAchemicals | 3463664-100MG |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 100MG |
$150 | 2023-07-04 | |
| OTAVAchemicals | 3463664-250MG |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 250MG |
$200 | 2023-07-04 | |
| OTAVAchemicals | 3463664-500MG |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 500MG |
$250 | 2023-07-04 | |
| OTAVAchemicals | 3463664-1G |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 1G |
$300 | 2023-07-04 | |
| 1PlusChem | 1P01BFTB-50mg |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 50mg |
$124.00 | 2024-04-20 | |
| 1PlusChem | 1P01BFTB-100mg |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 100mg |
$160.00 | 2024-04-20 | |
| 1PlusChem | 1P01BFTB-250mg |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 250mg |
$200.00 | 2024-04-20 | |
| 1PlusChem | 1P01BFTB-500mg |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 500mg |
$322.00 | 2024-04-20 | |
| 1PlusChem | 1P01BFTB-1g |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile |
88009-96-5 | 95% | 1g |
$450.00 | 2023-12-16 |
6-hydroxy-4-methyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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